1,3-Diisothiocyanatopropane
Overview
Description
1,3-Diisothiocyanatopropane is a chemical compound with the molecular formula C5H6N2S2 . It has an average mass of 158.245 Da and a mono-isotopic mass of 157.997238 Da .
Molecular Structure Analysis
The molecular structure of 1,3-Diisothiocyanatopropane consists of freely rotating bonds, with a polar surface area of 89 Å2 and a molar volume of 139.6±7.0 cm^3 . The compound has a density of 1.1±0.1 g/cm^3, a boiling point of 289.7±23.0 °C at 760 mmHg, and a flash point of 132.5±30.4 °C .
Physical And Chemical Properties Analysis
1,3-Diisothiocyanatopropane has a molar refractivity of 46.3±0.5 cm^3, a polarizability of 18.4±0.5 10-24 cm^3, and a surface tension of 37.1±7.0 dyne/cm . It also has an ACD/LogP of 2.19 and an ACD/LogD (pH 5.5 and pH 7.4) of 3.07 .Scientific Research Applications
Organic Synthesis and Catalysis
1,3-Diisothiocyanatopropane serves as a versatile intermediate in organic synthesis, particularly in the construction of complex natural products and pharmaceuticals. It has been utilized in the synthesis of sterically hindered compounds where atropisomerism is observed, demonstrating the significance of this chemical in the study of dynamic NMR and HPLC, supported by DFT calculations (Ciogli et al., 2016). Moreover, its role in the evolution of dithiane-based strategies underscores its importance in umpolung-based strategies, contributing to the synthesis of architecturally complex molecules (Smith & Adams, 2004).
Pharmaceutical Research
In pharmaceutical research, 1,3-Diisothiocyanatopropane-related compounds have been explored for the iron-catalysed tritiation of pharmaceuticals. This process is crucial for understanding the pharmacokinetic and pharmacodynamic properties of drugs, offering a new diagnostic tool in drug development by facilitating the direct tracing of drug molecules (Yu et al., 2016).
Material Science
In material science, the compound has been investigated for its potential in synthesizing and structurally characterizing key intermediates for natural insecticides. This includes studies on crystal structures and thermodynamic properties, providing insights into the stability and reactivity of related compounds (Guan-ping et al., 2011).
Environmental Science
1,3-Diisothiocyanatopropane derivatives play a role in the environmental science field, particularly in the study of soil degradation of fumigant pesticides. The degradation mechanisms, both chemical and biological, are vital for understanding the environmental impact of these pesticides and the role of specific functional groups like isothiocyanate in the biodegradation processes (Dungan & Yates, 2003).
Mechanism of Action
Safety and Hazards
The safety data sheet for 1,3-Diisothiocyanatopropane indicates that it is harmful if swallowed, in contact with skin, or if inhaled . It is advised to avoid breathing dust, wash skin thoroughly after handling, and not to eat, drink, or smoke when using this product . It should be used only outdoors or in a well-ventilated area, and protective gloves and clothing should be worn .
properties
IUPAC Name |
1,3-diisothiocyanatopropane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H6N2S2/c8-4-6-2-1-3-7-5-9/h1-3H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HSFDFWROECINQQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CN=C=S)CN=C=S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H6N2S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901031712 |
Source
|
| Record name | 1,3-Diisothiocyanatopropane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901031712 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
158.2 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,3-Diisothiocyanatopropane | |
CAS RN |
52714-52-0, 109704-32-7 |
Source
|
| Record name | Propane, 1,3-diisothiocyanato- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0052714520 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 1,3-Diisothiocyanatopropane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901031712 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 109704-32-7 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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